molecular formula C22H13F2NO3 B299178 4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

Cat. No. B299178
M. Wt: 377.3 g/mol
InChI Key: IVTVJQPKTATRDP-UNOMPAQXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one, also known as FOXY-5, is a synthetic compound that belongs to the class of oxazolone derivatives. FOXY-5 has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been suggested that this compound may exert its cytotoxic effects through the induction of apoptosis, a process by which cells undergo programmed cell death. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and physiological effects:
This compound has been shown to exhibit potent cytotoxicity against a variety of cancer cell lines, with IC50 values ranging from 0.2 to 10 μM. In addition, this compound has been shown to inhibit the growth of bacteria and fungi, with MIC values ranging from 0.5 to 16 μg/mL. This compound has also been shown to induce apoptosis in cancer cells, as evidenced by the activation of caspase-3 and the cleavage of PARP.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is its potent cytotoxicity against cancer cells. This makes it a potential candidate for the development of new anticancer drugs. In addition, this compound has been shown to exhibit broad-spectrum activity against bacteria and fungi, making it a potential candidate for the development of new antibiotics. However, this compound has some limitations for lab experiments. For example, this compound is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. In addition, this compound has been shown to exhibit some toxicity towards normal cells, which can limit its use in vivo.

Future Directions

There are several potential future directions for the research on 4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one. One possible direction is to further investigate the mechanism of action of this compound, particularly with regards to its effects on apoptosis and topoisomerase II. Another possible direction is to explore the potential of this compound as a lead compound for the development of new anticancer drugs or antibiotics. In addition, further studies are needed to evaluate the toxicity and pharmacokinetics of this compound in vivo, which could help to determine its potential for clinical use.

Synthesis Methods

4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one can be synthesized through a multi-step process using readily available starting materials. The first step involves the reaction of 4-fluorobenzaldehyde with 4-fluoroaniline in the presence of a base to form 4-(4-fluoro-phenyl)-1,3-oxazolidin-2-one. This intermediate is then reacted with phenoxyacetic acid in the presence of a dehydrating agent to yield this compound. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

4-(4-fluoro-3-phenoxybenzylidene)-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has been studied for its potential applications in medicinal chemistry, particularly as a lead compound for the development of new drugs. This compound has been shown to exhibit potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.

properties

Molecular Formula

C22H13F2NO3

Molecular Weight

377.3 g/mol

IUPAC Name

(4Z)-4-[(4-fluoro-3-phenoxyphenyl)methylidene]-2-(4-fluorophenyl)-1,3-oxazol-5-one

InChI

InChI=1S/C22H13F2NO3/c23-16-9-7-15(8-10-16)21-25-19(22(26)28-21)12-14-6-11-18(24)20(13-14)27-17-4-2-1-3-5-17/h1-13H/b19-12-

InChI Key

IVTVJQPKTATRDP-UNOMPAQXSA-N

Isomeric SMILES

C1=CC=C(C=C1)OC2=C(C=CC(=C2)/C=C\3/C(=O)OC(=N3)C4=CC=C(C=C4)F)F

SMILES

C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=C(C=C4)F)F

Canonical SMILES

C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=C3C(=O)OC(=N3)C4=CC=C(C=C4)F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.